Cas no 71750-41-9 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(methylphenyl)sulfonyl]amino]- (9CI))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(methylphenyl)sulfonyl]amino]- (9CI)
• CAS No: 71750-41-9
• MF: C₁₇H₁₅NO₉S₃
• MW: 473.497301340103
• CID: 570486
• PubChem ID: 3018263
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(methylphenyl)sulfonyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-[[(methylphenyl)sulfonyl]amino]- (9CI)
• 4-hydroxy-5-[(2-methylphenyl)sulfonylamino]naphthalene-2,7-disulfonic acid
• 4-hydroxy-5-[[(methylphenyl)sulphonyl]amino]naphthalene-2,7-disulphonic acid
• 4-Hydroxy-5-(((methylphenyl)sulphonyl)amino)naphthalene-2,7-disulphonic acid
• 4-hydroxy-5-{[(2-methylphenyl)sulfonyl]amino}naphthalene-2,7-disulfonic acid
• EINECS 275-972-4
• DTXSID50992380
• NS00062431
• 4-Hydroxy-5-[(2-methylbenzene-1-sulfonyl)amino]naphthalene-2,7-disulfonic acid
• 71750-41-9

• Inchi： 1S/C17H15NO9S3/c1-10-4-2-3-5-16(10)28(20,21)18-14-8-12(29(22,23)24)6-11-7-13(30(25,26)27)9-15(19)17(11)14/h2-9,18-19H,1H3,(H,22,23,24)(H,25,26,27)
• InChI Key： RNYIFEPXNWWHGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(NC1C=C(C=C2C=C(C=C(C=12)O)S(=O)(=O)O)S(=O)(=O)O)(=O)=O

Computed Properties

• Exact Mass: 472.99095
• Monoisotopic Mass: 472.99089458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 1.8
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Density: 1.734
• Refractive Index: 1.724
• PSA: 175.14